Cas no 946364-70-1 (1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946364-70-1
• MF: C₂₃H₂₃N₇O₂
• MW: 429.474423646927
• CID: 5504353
• PubChem ID: 44015041
• Update Time: 2025-05-20

1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• F2865-1110
• (4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(phenyl)methanone
• 7-(4-benzoylpiperazin-1-yl)-3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-benzoyl-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• AKOS005010083
• 946364-70-1
• [4-[3-(4-ethoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]-phenylmethanone
• 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H23N7O2/c1-2-32-19-10-8-18(9-11-19)30-22-20(26-27-30)21(24-16-25-22)28-12-14-29(15-13-28)23(31)17-6-4-3-5-7-17/h3-11,16H,2,12-15H2,1H3
• InChI Key： MDMJHVUEGLVYNQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCN(C2C3=C(N=CN=2)N(C2C=CC(=CC=2)OCC)N=N3)CC1

Computed Properties

• Exact Mass: 429.19132300g/mol
• Monoisotopic Mass: 429.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Research Briefing on 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 946364-70-1)

This research briefing provides an in-depth analysis of the latest scientific developments related to the compound 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS: 946364-70-1). As a triazolopyrimidine derivative, this molecule has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and targeted therapy.

The compound's structural features, including the benzoyl group and the triazolopyrimidine core, contribute to its unique biological activity. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted its role as a potent and selective inhibitor of specific protein kinases. These studies have demonstrated its efficacy in preclinical models of various diseases, suggesting potential for further drug development.

One of the most significant findings in recent research involves the compound's interaction with adenosine receptors. A 2023 study published in ACS Chemical Biology revealed that 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine exhibits high affinity for certain adenosine receptor subtypes, opening new possibilities for the treatment of neurological disorders. The research team employed X-ray crystallography to elucidate the binding mode, providing valuable structural insights for future drug design.

From a synthetic chemistry perspective, recent advances have improved the production efficiency of this compound. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that reduces the number of steps while maintaining high yield and purity. This development is particularly important for scaling up production for potential clinical trials and commercial applications.

Pharmacokinetic studies conducted in animal models have shown promising results regarding the compound's absorption, distribution, metabolism, and excretion (ADME) profile. Research published in Drug Metabolism and Disposition indicates that the molecule has favorable bioavailability and metabolic stability, though further optimization may be needed to enhance its blood-brain barrier penetration for CNS-targeted applications.

In the context of therapeutic applications, recent preclinical studies have explored the compound's potential in oncology. A 2023 study in Molecular Cancer Therapeutics demonstrated its efficacy in inhibiting tumor growth in xenograft models of certain cancers, with minimal observed toxicity. These findings suggest that 1-benzoyl-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine could serve as a lead compound for developing novel anticancer agents.

Looking ahead, researchers are focusing on several key areas for further investigation. These include structure-activity relationship (SAR) studies to optimize the compound's potency and selectivity, formulation development to improve its pharmaceutical properties, and comprehensive toxicology assessments to evaluate its safety profile. The growing body of research on this molecule positions it as a promising candidate for future drug development efforts in multiple therapeutic areas.